Cas no 89296-54-8 (4-Pentynoic acid, 3-methyl-2-(1-methylethyl)-)
89296-54-8 structure
Product Name:4-Pentynoic acid, 3-methyl-2-(1-methylethyl)-
CAS No:89296-54-8
MF:C9H14O2
MW:154.206263065338
CID:604989
PubChem ID:13269497
Update Time:2025-04-19
4-Pentynoic acid, 3-methyl-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentynoic acid, 3-methyl-2-(1-methylethyl)-
- 3-methyl-2-propan-2-ylpent-4-ynoic acid
- 2-isopropyl-3-methyl-4-pentynoic acid
- MKGZCYAUKRMNCJ-UHFFFAOYSA-N
- DTXSID90533478
- SCHEMBL11125498
- 3-Methyl-2-(propan-2-yl)pent-4-ynoic acid
- 89296-54-8
-
- Inchi: 1S/C9H14O2/c1-5-7(4)8(6(2)3)9(10)11/h1,6-8H,2-4H3,(H,10,11)
- InChI Key: MKGZCYAUKRMNCJ-UHFFFAOYSA-N
- SMILES: OC(C(C(C#C)C)C(C)C)=O
Computed Properties
- Exact Mass: 154.099379685g/mol
- Monoisotopic Mass: 154.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 37.3Ų
4-Pentynoic acid, 3-methyl-2-(1-methylethyl)- Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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